Cas no 64272-26-0 (CGP13156)
CGP13156 structure
Product Name:CGP13156
CAS No:64272-26-0
MF:C25H31ClF2O5
MW:484.96045422554
CID:1060829
Update Time:2023-11-22
CGP13156 Chemical and Physical Properties
Names and Identifiers
-
- CGP13156
- [(6S,8S,9R,10S,11S,13S,14S,16R,17R)-17-(2-Chloroacetyl)-6,9-difluoro-11-hydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl] propanoate
-
- Inchi: 1S/C25H31ClF2O5/c1-5-21(32)33-25(20(31)12-26)13(2)8-15-16-10-18(27)17-9-14(29)6-7-22(17,3)24(16,28)19(30)11-23(15,25)4/h6-7,9,13,15-16,18-19,30H,5,8,10-12H2,1-4H3/t13-,15+,16+,18+,19+,22+,23+,24+,25+/m1/s1
- InChI Key: BDSYKGHYMJNPAB-CENSZEJFSA-N
- SMILES: ClCC([C@]1([C@H](C)C[C@H]2[C@@H]3C[C@@H](C4=CC(C=C[C@]4(C)[C@]3([C@H](C[C@@]21C)O)F)=O)F)OC(CC)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 33
- Rotatable Bond Count: 5
- Complexity: 964
- XLogP3: 3.7
- Topological Polar Surface Area: 80.7
CGP13156 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C583510-10mg |
CGP13156 |
64272-26-0 | 10mg |
$ 207.00 | 2023-04-17 | ||
| TRC | C583510-100mg |
CGP13156 |
64272-26-0 | 100mg |
$ 1642.00 | 2023-04-17 | ||
| TRC | C583510-250mg |
CGP13156 |
64272-26-0 | 250mg |
$ 3000.00 | 2023-09-08 |
CGP13156 Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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